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Compound of Interest

Compound Name: p-Chlorophenoxyethyl acrylate

CAS No.: 46464-63-5

Cat. No.: B1629256

Get Quote

High-Refractive Index Functional Monomer for
Optical & Biomedical Applications
Part 1: Executive Summary & Chemical Identity
2-Propenoic acid, 2-(4-chlorophenoxy)ethyl ester (commonly referred to as 2-(4-

Chlorophenoxy)ethyl Acrylate) is a specialized monofunctional acrylate monomer. Structurally,

it consists of a reactive vinyl group connected via an ethyl tether to a chlorinated aromatic ring.

This molecule is a critical "high-refractive index" modifier. The addition of the chlorine atom to

the phenoxy ring significantly increases the electron density and polarizability compared to

standard Phenoxyethyl Acrylate (PEA), making it valuable for optical resins, intraocular lens

materials, and UV-curable adhesives where high refractive index (RI > 1.55) is required.

Table 1: Physicochemical Profile
Note: Specific experimental data for the chlorinated analog is limited in public registries. Values

marked with () are predicted based on Structure-Activity Relationships (SAR) with the parent

compound, 2-Phenoxyethyl Acrylate (CAS 48145-04-6).*
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Property Value / Description Source/Rationale

Chemical Name
2-Propenoic acid, 2-(4-

chlorophenoxy)ethyl ester
IUPAC

Common Name
2-(4-Chlorophenoxy)ethyl

Acrylate
Industry Standard

Molecular Formula C₁₁H₁₁ClO₃ Calculated

Molecular Weight 226.66 g/mol Calculated

Physical State
Clear, colorless to pale yellow

liquid
Analog (PEA)

Boiling Point
> 150°C @ 1013 hPa

(Decomposes)
Predicted (High MW)

Density ~1.20 - 1.25 g/cm³
Predicted (Cl adds density vs

PEA 1.[1]10)

Refractive Index > 1.55 Predicted (High RI Target)

Solubility
Insoluble in water; Soluble in

organic solvents (THF, DCM)
Lipophilic Ring

LogP (Octanol/Water) > 3.0 Predicted (Lipophilic)

Part 2: Hazard Identification & Toxicology (GHS)
Core Directive: Treat this substance with the rigorous safety protocols assigned to "Acrylates,

n.o.s." and "Chlorinated Aromatics."

GHS Classification (Derived)
Based on the toxico-phore analysis of the acrylate moiety and the chlorophenoxy group, the

following GHS classifications are assigned for safe handling:

Skin Sensitization: Category 1 (H317) - High Confidence (Acrylate moiety)

Aquatic Toxicity (Chronic): Category 2 (H411) - High Confidence (Cl-Phenoxy moiety)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-phenylacrylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629256?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin/Eye Irritation: Category 2/2A (H315, H319)

Table 2: Hazard Statements & Precautionary Protocols
Hazard Code Statement

Prevention & Response
Protocol

H317
May cause an allergic skin

reaction.[2][3][4]

Double Gloving: Use Nitrile

(0.11mm) under Laminate film

gloves. Acrylates penetrate

rubber rapidly.

H411
Toxic to aquatic life with long

lasting effects.[3]

Zero Discharge: All waste must

be collected as halogenated

organic waste. Do not wash

down drains.

H319
Causes serious eye irritation.

[2][4]

Eye Defense: Chemical splash

goggles required. Face shield

recommended during

synthesis.

H335
May cause respiratory

irritation.[4]

Engineering Control: Handle

only in a certified fume hood

with face velocity > 100 fpm.

Part 3: Technical Workflow – Synthesis & Handling[5]
3.1 Synthesis Logic (Schotten-Baumann Esterification)
For researchers requiring this monomer, direct synthesis is often preferred over sourcing due to

stability concerns. The standard protocol involves the reaction of 2-(4-chlorophenoxy)ethanol

with Acryloyl Chloride.

Reaction Scheme:

Critical Control Points:

Temperature: The reaction is highly exothermic. Maintain T < 5°C during addition to prevent

polymerization.
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Acid Scavenger: Triethylamine (TEA) or Pyridine must be used to neutralize HCl.

Inhibition: The product must be stabilized immediately with 4-Methoxyphenol (MEHQ)

(typically 100-200 ppm).

3.2 Visualization: Synthesis & Safety Workflow
The following diagram outlines the logical flow for synthesizing and stabilizing the monomer,

including critical safety decision nodes.
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Safety Barrier

Start: Raw Materials
2-(4-chlorophenoxy)ethanol

Reagent Addition
Acryloyl Chloride + TEA

(DCM Solvent)

CRITICAL: Is Temp < 5°C?

STOP: Cool Reaction
Risk of Polymerization

No

Reaction Phase
Stir 4-6h @ RT

YesRecool

Workup
Wash w/ NaHCO3 + Brine

Stabilization
Add MEHQ (200 ppm)

Storage
Amber Bottle, 4°C
Exclude UV Light

Click to download full resolution via product page

Figure 1: Step-by-step synthesis workflow emphasizing the critical temperature control barrier

to prevent runaway polymerization.

Part 4: Polymerization & Applications[6][7][8][9][10]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1629256/docs?utm_src=pdf-body-img#technical-monograph-2-propenoic-acid-2-4-chlorophenoxy-ethyl-ester
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629256?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4.1 Polymerization Mechanism
Like its parent PEA, 2-(4-chlorophenoxy)ethyl acrylate undergoes free-radical polymerization.

Initiators: AIBN (thermal) or Irgacure series (photo-initiators).

Reactivity: The electron-withdrawing chlorine atom on the aromatic ring may slightly reduce

the electron density of the vinyl group via induction (through the ether linkage), potentially

altering copolymerization ratios (r-values) compared to standard acrylates.

Gel Effect: Due to the bulky side chain, the "gel effect" (auto-acceleration) may occur earlier

in bulk polymerization due to restricted diffusion.

4.2 Application Logic: Why use the Chlorinated Analog?
The decision to use this specific monomer over standard PEA is driven by the need for

Refractive Index (RI) tuning.

Standard PEA: RI ≈ 1.518[5]

Chlorinated PEA: RI > 1.55 (Target)

This makes it ideal for:

Intraocular Lenses (IOLs): High RI allows for thinner lenses.

Optical Adhesives: Matching the RI of glass fibers to minimize signal loss.

Shape Memory Polymers: The bulky aromatic interactions enhance Tg (Glass Transition

Temperature) and mechanical stiffness.

4.3 Visualization: Emergency Response Decision Tree
In the event of a spill or exposure during research, follow this logic flow.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1113666.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629256?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incident Detected Identify Type

Skin ContactExposure

Lab Spill (>10mL)

Release

1. Remove Contaminated Clothing
2. Wash w/ Soap & Water (15m)

3. Seek Dermatologist

1. Evacuate Area
2. Absorb w/ Vermiculite

3. DO NOT use Sawdust (Fire Risk)

Disposal
Incinerate as Halogenated Waste

Dispose Clothing

Click to download full resolution via product page

Figure 2: Emergency response logic distinguishing between personnel exposure and

environmental release protocols.

Part 5: Storage & Stability[4]
Inhibitor: The monomer must contain an inhibitor (MEHQ) to prevent spontaneous

polymerization.

Oxygen Requirement: Acrylate inhibitors require dissolved oxygen to function. Do not store

under pure Nitrogen. Store under air or a lean oxygen mix.

Shelf Life: 6-12 months at 4°C. Check for turbidity (polymer formation) before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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